Cas no 2095396-22-6 ((1s,3s)-1-(bromomethyl)-3-methoxycyclobutane)

• Product Name: (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane
• CAS No: 2095396-22-6
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• MDL: MFCD30619802
• CID: 5193637
• PubChem ID: 106824613
• Update Time: 2025-10-30

(1s,3s)-1-(bromomethyl)-3-methoxycyclobutane Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-3-methoxy-, cis-
• (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane

• MDL： MFCD30619802
• Inchi： 1S/C6H11BrO/c1-8-6-2-5(3-6)4-7/h5-6H,2-4H2,1H3/t5-,6+
• InChI Key： ZBIQDKUHHDAXAP-OLQVQODUSA-N
• SMILES： [C@@H]1(CBr)C[C@H](OC)C1

Additional information on (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane

Comprehensive Overview of (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane (CAS No. 2095396-22-6)

(1s,3s)-1-(bromomethyl)-3-methoxycyclobutane (CAS No. 2095396-22-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This cyclobutane derivative is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of complex molecules. The compound's bromomethyl and methoxy substituents provide versatile reactivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

In recent years, the demand for chiral building blocks like (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers are increasingly exploring its potential in the development of small-molecule therapeutics, particularly for targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. Its rigid cyclobutane ring also contributes to the conformational restriction of bioactive molecules, a hot topic in drug design to enhance potency and selectivity.

The compound's CAS No. 2095396-22-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Common queries include "synthesis of (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane" and "applications of bromomethyl cyclobutane derivatives," highlighting its utility in peptide mimetics and proteolysis-targeting chimeras (PROTACs). These applications align with the rising interest in targeted protein degradation, a cutting-edge strategy in drug discovery.

From a structural perspective, the methoxycyclobutane moiety in (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane offers steric and electronic modulation, which is critical for optimizing ADME (absorption, distribution, metabolism, and excretion) properties. This aligns with the pharmaceutical industry's emphasis on bioavailability enhancement, a recurring theme in recent literature and conferences. Additionally, the compound's bromomethyl group serves as a handle for further functionalization, enabling the construction of C-C bonds via palladium-catalyzed reactions, a staple in modern synthetic methodologies.

Environmental and regulatory considerations are also shaping the discourse around (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane. With the push toward green chemistry, researchers are investigating solvent-free or catalytic methods to incorporate this intermediate sustainably. Questions like "eco-friendly synthesis of bromomethyl cyclobutanes" are gaining traction, reflecting the broader shift toward sustainable synthetic practices.

In summary, (1s,3s)-1-(bromomethyl)-3-methoxycyclobutane (CAS No. 2095396-22-6) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to materials science—coupled with its stereochemical precision, make it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.